
An In-depth Technical Guide on the Safety of m-
PEG7-aldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: m-PEG7-aldehyde

Cat. No.: B609287 Get Quote

This guide provides a comprehensive overview of the safety information for methoxy-

polyethylene glycol with seven ethylene glycol units and a terminal aldehyde functional group

(m-PEG7-aldehyde). The information is compiled from safety data sheets of structurally similar

polyethylene glycol (PEG) derivatives and is intended for researchers, scientists, and

professionals in drug development.

Hazard Identification and Classification
Based on data from similar PEG aldehyde compounds, m-PEG7-aldehyde is generally

considered to have a low hazard profile. It is not typically classified as a hazardous substance.

[1] However, as with any chemical reagent, appropriate safety precautions should be observed.

Quantitative Hazard Ratings:

The following table summarizes the typical hazard ratings for methoxy PEG derivatives, which

are expected to be similar for m-PEG7-aldehyde.

Hazard
Category

NFPA
Rating

Health
Rating

Flammabilit
y Rating

Reactivity
Rating

Contact
Rating

Methoxy PEG

Propionaldeh

yde

Health: 0,

Flammability:

1, Reactivity:

0[1]

1 - Slight[1] 1 - Slight[1] 1 - Slight[1] 0 - None[1]
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Potential Health Effects
The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The potential

health effects are generally mild.

Inhalation: May act as a mechanical irritant, but no adverse health effects are expected from

inhalation under normal conditions.[1]

Ingestion: Ingestion of large doses, particularly of lower molecular weight PEGs, may cause

gastrointestinal upset.[1]

Skin Contact: No significant adverse effects are expected.[1]

Eye Contact: Not expected to cause significant irritation.[1]

Chronic Exposure: No information on the effects of chronic exposure has been found.[1]

First Aid Measures
The following diagram outlines the recommended first aid procedures in case of exposure to

m-PEG7-aldehyde.
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Route of Exposure
First Aid Procedure

Inhalation Move to fresh air.

Ingestion If large amounts are swallowed,
give water to drink and get medical advice.

Skin Contact
Flush skin with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact
Flush eyes with plenty of water for at least 15 minutes.

Get medical advice if irritation develops.

Click to download full resolution via product page

First Aid Procedures for m-PEG7-aldehyde Exposure.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of m-PEG7-aldehyde and

ensure laboratory safety.

Recommended Handling and Storage Protocol:
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Safe Handling
Proper Storage

Wear appropriate Personal Protective Equipment (PPE):
- Safety goggles

- Lab coat
- Proper gloves

Use in a well-ventilated area or under a fume hood.

Avoid unnecessary exposure.
Avoid contact with skin, eyes, and clothing.

Keep in a tightly closed container.

Store under an inert atmosphere (e.g., nitrogen or argon).

Store in a cool, dry place.
Long-term storage at -20°C is recommended.

Protect from light and physical damage.

Click to download full resolution via product page

Recommended protocol for handling and storage of m-PEG7-aldehyde.

Physical and Chemical Properties
While a specific safety data sheet for m-PEG7-aldehyde was not located, the properties of

polyethylene glycol and its derivatives are well-documented.

Property Value

Appearance
White to off-white solid or viscous liquid,

depending on molecular weight.

Solubility Soluble in water and many organic solvents.[2]

Stability
Chemically stable under standard ambient

conditions.
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Stability and Reactivity
m-PEG7-aldehyde is generally stable. However, certain conditions and materials should be

avoided.

Conditions to Avoid: Strong heating.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

and carbon dioxide.

Toxicological Information
No specific toxicological studies for m-PEG7-aldehyde were found. However, polyethylene

glycol, the backbone of this molecule, is known to be non-toxic and biocompatible, which is

why it is widely used in pharmaceutical applications.[2]

Disposal Considerations
Dispose of m-PEG7-aldehyde and its containers in accordance with local, regional, and

national regulations. It is recommended to dispose of the chemical waste through a licensed

contractor. Do not flush to sewer.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b609287#m-peg7-aldehyde-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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